Cas no 1956328-05-4 (2-(3-Chloro-4-iodophenyl)-3-methylpyrazine)

• Product Name: 2-(3-Chloro-4-iodophenyl)-3-methylpyrazine
• CAS No: 1956328-05-4
• MF: C₁₁H₈ClIN₂
• MW: 330.552093505859
• CID: 4710002
• Update Time: 2025-08-10

2-(3-Chloro-4-iodophenyl)-3-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-iodophenyl)-3-methylpyrazine
• IOGATSKWMZLKDA-UHFFFAOYSA-N
• 2-(3-Chloro-4-iodophenyl)-3-methylpyrazine

• Inchi： 1S/C11H8ClIN2/c1-7-11(15-5-4-14-7)8-2-3-10(13)9(12)6-8/h2-6H,1H3
• InChI Key： IOGATSKWMZLKDA-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1Cl)C1C(C)=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Topological Polar Surface Area: 25.8

Additional information on 2-(3-Chloro-4-iodophenyl)-3-methylpyrazine

Professional Introduction to Compound with CAS No. 1956328-05-4 and Product Name: 2-(3-Chloro-4-iodophenyl)-3-methylpyrazine

Compound with the CAS number 1956328-05-4, specifically identified as 2-(3-Chloro-4-iodophenyl)-3-methylpyrazine, represents a significant advancement in the realm of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both chloro and iodine substituents on the phenyl ring, combined with the pyrazine core, makes this molecule a versatile scaffold for further derivatization and exploration.

The 2-(3-Chloro-4-iodophenyl)-3-methylpyrazine structure is particularly intriguing because it integrates multiple functional groups that can interact with biological targets in diverse ways. The chloro group, for instance, is known to enhance electrophilicity, making it a valuable component in cross-coupling reactions that are fundamental to modern drug synthesis. On the other hand, the iodine atom serves as a good leaving group in various organic transformations, facilitating the introduction of new molecular entities.

Recent studies have highlighted the importance of pyrazine derivatives in the development of novel therapeutic agents. Pyrazines are heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of substituents like chloro and iodophenyl groups into the pyrazine framework has opened up new avenues for drug discovery. Specifically, 2-(3-Chloro-4-iodophenyl)-3-methylpyrazine has been investigated for its potential as an intermediate in synthesizing more complex molecules with targeted biological effects.

In the context of pharmaceutical research, the synthesis of 2-(3-Chloro-4-iodophenyl)-3-methylpyrazine involves sophisticated organic chemistry techniques. The compound can be prepared through multi-step reactions that often include halogenation, coupling reactions, and functional group transformations. Advanced methodologies such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired structure efficiently and with high yield.

The 3-methylpyrazine moiety in this compound contributes to its overall stability and reactivity profile. Methyl groups are known to influence electronic properties and can affect how the molecule interacts with biological targets. This makes 2-(3-Chloro-4-iodophenyl)-3-methylpyrazine a promising candidate for further investigation into its pharmacological properties.

Current research is focusing on exploring the biological activity of 2-(3-Chloro-4-iodophenyl)-3-methylpyrazine by synthesizing its derivatives and evaluating their effects on various disease models. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in cancer progression. Additionally, its potential role in modulating inflammatory pathways has been a subject of interest among researchers.

The integration of computational chemistry and high-throughput screening techniques has accelerated the discovery process for compounds like 2-(3-Chloro-4-iodophenyl)-3-methylpyrazine. These approaches allow researchers to predict molecular interactions and optimize synthetic routes before conducting experimental validations. Such advancements have significantly reduced the time required to bring new drug candidates from bench to market.

The structural features of 2-(3-Chloro-4-iodophenyl)-3-methylpyrazine also make it an attractive building block for developing novel materials with applications beyond pharmaceuticals. For instance, its ability to form stable complexes with metal ions could lead to innovative applications in catalysis or material science. The versatility of this compound underscores its importance as a chemical entity with broad utility.

In conclusion, 2-(3-Chloro-4-iodophenyl)-3-methylpyrazine (CAS No. 1956328-05-4) represents a significant contribution to chemical research with potential implications in drug development and material science. Its unique structural composition and functional groups provide a rich foundation for further exploration, making it a valuable asset in the quest for novel therapeutic agents and advanced materials.